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Compound of Interest

Compound Name: Tetrakis(triphenylphosphine)nickel

Cat. No.: B083388 Get Quote

Application Notes and Protocols for
Tetrakis(triphenylphosphine)nickel(0)
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(triphenylphosphine)nickel(0), with the chemical formula Ni(P(C₆H₅)₃)₄, is a versatile

low-valent nickel complex widely employed as a catalyst in organic synthesis. Its primary

applications lie in carbon-carbon and carbon-heteroatom bond-forming reactions, such as

cross-coupling reactions (e.g., Suzuki-Miyaura, Negishi), and cycloadditions. These reactions

are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and

functional materials. Due to its reactivity, particularly its sensitivity to air and moisture, strict

adherence to safe storage and handling procedures is paramount to ensure personnel safety

and maintain the catalyst's efficacy.

Physical and Chemical Properties
A summary of the key physical and chemical properties of

Tetrakis(triphenylphosphine)nickel(0) is provided in the table below. This data is essential

for understanding its behavior and for designing safe experimental setups.
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Property Value References

Molecular Formula C₇₂H₆₀NiP₄

Molecular Weight 1107.84 g/mol

Appearance
Red-brown to orange

crystalline solid

Melting Point 123-128 °C (decomposes)

Solubility

Soluble in aromatic

hydrocarbons (e.g., benzene,

toluene) and tetrahydrofuran

(THF). Insoluble in water.

Stability

Air and moisture sensitive.

Decomposes on exposure to

air.

Safety and Hazard Information
Tetrakis(triphenylphosphine)nickel(0) is a hazardous substance and must be handled with

appropriate precautions. The following table summarizes its hazard classifications.

Hazard Classification GHS Pictogram Hazard Statement Codes

Flammable Solid alt text H228

Skin Sensitizer alt text H317

Carcinogenicity (Suspected) alt text H351

Hazard Statements:

H228: Flammable solid.
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H317: May cause an allergic skin reaction.

H351: Suspected of causing cancer.

Precautionary Statements: A comprehensive list of precautionary statements can be found on

the safety data sheet (SDS) provided by the supplier. Key precautions include avoiding

breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective

clothing/eye protection/face protection.[1]

Safe Storage and Handling Procedures
Storage
Proper storage is crucial to maintain the integrity of Tetrakis(triphenylphosphine)nickel(0)

and to prevent hazardous situations.

Storage Condition Recommendation Rationale

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).

Prevents decomposition due to

reaction with oxygen and

moisture.[1]

Temperature Keep refrigerated (2-8 °C). Slows down decomposition.[2]

Container

Keep container tightly closed

in a dry and well-ventilated

place.

Prevents exposure to air and

moisture.[1]

Incompatibilities
Store away from strong

oxidizing agents.

To prevent vigorous or

explosive reactions.

Handling
All handling of Tetrakis(triphenylphosphine)nickel(0) should be performed in a well-

ventilated area, preferably in a fume hood or glovebox.

Personal Protective Equipment (PPE):
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PPE Item Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

Respiratory Protection

NIOSH-approved respirator with appropriate

cartridges for organic vapors and particulates if

handling outside of a fume hood or glovebox.

Skin and Body Protection Lab coat, long pants, and closed-toe shoes.

Dispensing and Weighing:

Due to its air sensitivity, weighing and dispensing should ideally be carried out in a glovebox

under an inert atmosphere.

If a glovebox is not available, use Schlenk line techniques to handle the compound under a

positive pressure of an inert gas.

Minimize the generation of dust during handling.

Safe Handling Workflow Diagram
Caption: A workflow for the safe handling of Tetrakis(triphenylphosphine)nickel(0).

Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.
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Exposure Route First-Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen.[1]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing.[1]

Eye Contact
Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water.[2]

Fire Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable solid. May produce irritating or toxic fumes (carbon oxides,

phosphorus oxides, nickel oxides) in a fire.

Experimental Protocols
Tetrakis(triphenylphosphine)nickel(0) is a key catalyst in many organic reactions. Below is a

representative protocol for a Suzuki-Miyaura cross-coupling reaction, a powerful method for the

formation of biaryl compounds. While this protocol uses a Ni(II) precatalyst that is reduced in

situ to the active Ni(0) species, the handling and reaction setup principles are directly

applicable when using Ni(PPh₃)₄.

Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling of an
Aryl Bromide with an Arylboronic Acid
Reaction Scheme:
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Ar-Br + Ar'-B(OH)₂ --(Ni catalyst, Base)--> Ar-Ar'

Materials:

Aryl bromide (1.0 mmol)

Arylboronic acid (1.2 mmol)

Dichlorobis(triphenylphosphine)nickel(II) [NiCl₂(PPh₃)₂] (0.03 mmol, 3 mol%) - Note: This

precatalyst is reduced in situ to the active Ni(0) species. Alternatively,

Tetrakis(triphenylphosphine)nickel(0) can be used directly.

Triphenylphosphine (PPh₃) (0.06 mmol, 6 mol%)

Potassium phosphate (K₃PO₄), anhydrous (2.6 mmol)

Toluene, anhydrous (3 mL)

n-Butyllithium (n-BuLi) in hexanes (for in situ reduction if starting from NiCl₂)

Procedure:

Catalyst Preparation (in situ):

To a flame-dried Schlenk flask under an argon atmosphere, add NiCl₂(PPh₃)₂ (0.03 mmol)

and PPh₃ (0.06 mmol).

Add anhydrous toluene (3 mL) via syringe.

Treat the mixture with n-BuLi in hexane (4 equivalents relative to Ni) at room temperature

and stir for 30 minutes to generate the active nickel(0) complex.

Reaction Setup:

To the flask containing the in situ generated catalyst, add the arylboronic acid (1.3 mmol),

the aryl bromide (1.0 mmol), and anhydrous K₃PO₄ (2.6 mmol).
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The flask should be equipped with a reflux condenser and maintained under an argon

atmosphere.

Reaction Execution:

Heat the reaction mixture to 80 °C with vigorous stirring.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-

mass spectrometry (GC-MS). The reaction is typically complete within 6-12 hours.

Work-up:

Cool the reaction mixture to room temperature.

Quench the reaction by adding water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or

magnesium sulfate.

Filter and concentrate the organic phase under reduced pressure.

Purification:

Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Suzuki-Miyaura Catalytic Cycle Diagram
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Simplified Suzuki-Miyaura Catalytic Cycle with Nickel

Ni(0)L_n

Oxidative Addition

Ar-X

Ar-Ni(II)L_n-X

Transmetalation

Ar'-B(OH)₂
Base

Ar-Ni(II)L_n-Ar'

Reductive Elimination

Ar-Ar'

Click to download full resolution via product page
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Caption: A simplified representation of the nickel-catalyzed Suzuki-Miyaura cross-coupling

cycle.

Disposal Considerations
All waste containing Tetrakis(triphenylphosphine)nickel(0) or its byproducts should be

treated as hazardous waste.

Solid Waste: Collect in a designated, labeled, and sealed container.

Liquid Waste: Collect in a designated, labeled, and sealed container for hazardous waste.

Do not dispose of it down the drain.

Empty Containers: Rinse empty containers with a suitable solvent (e.g., toluene) and collect

the rinsate as hazardous waste.

Consult your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Conclusion
Tetrakis(triphenylphosphine)nickel(0) is a powerful catalyst for synthetic organic chemistry.

Its effective use hinges on a thorough understanding of its reactive and hazardous nature. By

adhering to the storage, handling, and emergency procedures outlined in these application

notes, researchers can safely harness the synthetic potential of this important reagent while

minimizing risks to themselves and the environment. Always consult the most up-to-date Safety

Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083388#safe-storage-and-handling-procedures-for-
tetrakis-triphenylphosphine-nickel-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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